Cas no 64024-09-5 (Epilubimin)

• Product Name: Epilubimin
• CAS No: 64024-09-5
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 506920
• PubChem ID: 21594965
• Update Time: 2024-03-01

Epilubimin Chemical and Physical Properties

Names and Identifiers

• Spiro[4.5]decane-6-carboxaldehyde,8-hydroxy-10-methyl-2-(1-methylethenyl)-, (2R,5S,6R,8S,10R)-
• 10-Epilubimin
• Epilubimin
• Spiro[4.5]decane-6-carboxaldehyde,8-hydroxy-10-methyl-2-(1-methylethenyl)-, [5S-[5a(S*),6a,8b,10b]]-
• 24D0Q93GYZ
• Epilubimine
• CHEBI:173708
• 64024-09-5
• (3R,5S,6R,8S,10R)-8-hydroxy-6-methyl-3-prop-1-en-2-ylspiro[4.5]decane-10-carbaldehyde
• DTXSID001122409
• CHEMBL2270656
• UNII-24D0Q93GYZ
• SPIRO(4.5)DECANE-6-CARBOXALDEHYDE, 8-HYDROXY-10-METHYL-2-(1-METHYLETHENYL)-, (5S-(5.ALPHA.(S*),6.ALPHA.,8.BETA.,10.BETA.))-
• Spiro(4.5)decane-6-carboxaldehyde, 8-hydroxy-10-methyl-2-(1-methylethenyl)-, (2R,5S,6R,8S,10R)-
• (2R,5S,6R,8S,10R)-8-Hydroxy-10-methyl-2-(1-methylethenyl)spiro[4.5]decane-6-carboxaldehyde

• Inchi： 1S/C15H24O2/c1-10(2)12-4-5-15(8-12)11(3)6-14(17)7-13(15)9-16/h9,11-14,17H,1,4-8H2,2-3H3/t11-,12-,13+,14+,15+/m1/s1
• InChI Key： CEVNHRPKRNTGKO-MRLBHPIUSA-N
• SMILES： O[C@@H]1C[C@@H](C=O)[C@]2(CC[C@@H](C(=C)C)C2)[C@H](C)C1

Computed Properties

• Exact Mass: 236.177630004g/mol
• Monoisotopic Mass: 236.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids